1-Methylbenzoimidazol-5-amine
Cat. No. B077689
M. Wt: 147.18 g/mol
InChI Key: IWBGBYZGEQUDBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[CH3:1][n:2]1[cH:3][n:4][c:5]2[c:6]1[cH:7][cH:8][c:9]([N+:11]([O-:12])=[O:13])[cH:10]2>>[CH3:1][n:2]1[cH:3][n:4][c:5]2[c:6]1[cH:7][cH:8][c:9]([NH2:11])[cH:10]2
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cn1cnc2cc([N+](=O)[O-])ccc21
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
Cn1cnc2cc(N)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
